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For Researchers, Scientists, and Drug Development Professionals

Introduction
Vinyltriacetoxysilane (VTAS), with the chemical formula C8H12O6Si, is a bifunctional

organosilane compound featuring a vinyl group and three acetoxy groups.[1] This unique

structure allows it to act as a versatile crosslinking agent and adhesion promoter in a variety of

applications, including the synthesis of silicone sealants and the surface modification of

materials.[2] Its high reactivity, particularly its sensitivity to moisture, necessitates a thorough

understanding of its properties and strict adherence to safety protocols to ensure the well-being

of laboratory personnel and the integrity of experimental outcomes.[1][3]

This technical guide provides an in-depth overview of the safety precautions, handling

guidelines, and emergency procedures for Vinyltriacetoxysilane, tailored for professionals in

research and development.

Physicochemical and Toxicological Properties
A comprehensive understanding of the physical, chemical, and toxicological properties of

Vinyltriacetoxysilane is fundamental to its safe handling.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of

Vinyltriacetoxysilane. It is important to note that some variations in reported values exist in
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the literature.

Property Value Source(s)

Molecular Formula C8H12O6Si [4]

Molecular Weight 232.26 g/mol [4]

CAS Number 4130-08-9 [4]

Appearance Colorless to light yellow liquid [1][5]

Odor
Characteristic acetic acid

(vinegar-like) odor
[1][5]

Boiling Point
112°C at 10 mmHg; 175°C at

10 mmHg
[5][6]

Melting Point 7°C [6]

Flash Point 88°C (190.4°F) [6]

Density 1.167 g/cm³ at 25°C [5]

Solubility
Soluble in many organic

solvents; reacts with water.[1]
[1]

Reactivity

Moisture-sensitive; hydrolyzes

to form silanols and acetic

acid.[1]

[1]

Toxicological Data
Vinyltriacetoxysilane is classified as a corrosive substance that can cause severe skin burns

and eye damage.[7] Inhalation of vapors may lead to irritation of the respiratory tract.[7]

Despite its hazardous nature, specific quantitative toxicity data, such as LD50 and LC50

values, are not readily available in published literature and safety data sheets.
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Toxicity
Endpoint

Species Route Value
Classificati
on

Source(s)

Acute Oral

Toxicity
Not available Oral

No data

available

Causes

severe skin

burns and

eye damage.

[7]

[8]

Acute Dermal

Toxicity
Not available Dermal

No data

available

Causes

severe skin

burns and

eye damage.

[7]

[8]

Acute

Inhalation

Toxicity

Not available Inhalation
No data

available

May cause

irritation to

the

respiratory

tract.[7]

[8]

The primary toxicological concern stems from its rapid hydrolysis upon contact with moisture,

releasing acetic acid.[6] This reaction is responsible for the corrosive effects observed upon

skin and eye contact.

Experimental Protocols: Safe Handling and
Procedures
Adherence to meticulous experimental protocols is paramount when working with

Vinyltriacetoxysilane to mitigate risks.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory for all personnel handling

Vinyltriacetoxysilane.

Eye and Face Protection: Chemical safety goggles in combination with a face shield are

essential to protect against splashes.
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Skin Protection: A flame-retardant lab coat worn over full-length clothing is required.

Chemical-resistant gloves, such as nitrile or neoprene, must be worn. Gloves should be

inspected for any signs of degradation before and during use and replaced immediately if

compromised.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of vapors. If the concentration of vapors may exceed exposure limits, a NIOSH-

approved respirator with an organic vapor cartridge is necessary.[7]

Laboratory Handling and Storage
Due to its moisture sensitivity, specific precautions must be taken during handling and storage.

Handling:

All manipulations of Vinyltriacetoxysilane should be performed in a well-ventilated

chemical fume hood.[7]

Use only compatible, dry glassware and equipment.

The use of a Schlenk line or a glove box is recommended for transfers and reactions to

maintain an inert atmosphere (e.g., nitrogen or argon).[9]

Avoid contact with incompatible materials such as water, strong oxidizing agents, and

strong bases.[7]

Ground and bond all containers and transfer equipment to prevent static discharge.[3]

Storage:

Store in a cool, dry, and well-ventilated area, away from sources of heat, sparks, and open

flames.[3][7]

Keep containers tightly sealed to prevent moisture ingress.[3][7]

Store in the original container, preferably under an inert atmosphere.[3]

Spill and Emergency Procedures
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Immediate and appropriate response to a spill is critical to minimize harm.

Small Spills (in a chemical fume hood):

Alert personnel in the immediate vicinity.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Carefully collect the absorbed material into a sealed, labeled container for hazardous

waste disposal.

Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by soap

and water.

Large Spills (outside of a chemical fume hood):

Evacuate the laboratory immediately and alert others.

Close the laboratory doors and prevent entry.

Contact the institution's Environmental Health and Safety (EHS) department or emergency

response team.

Provide the emergency response team with the Safety Data Sheet (SDS) for

Vinyltriacetoxysilane.

First Aid Measures
In the event of exposure, prompt first aid is crucial.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing and shoes. Flush the affected

area with large amounts of water for at least 15 minutes. Seek immediate medical attention.

[7]
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[7]

Fire Fighting Measures
Vinyltriacetoxysilane is a combustible liquid.[7]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[7]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and

spread the fire.

Specific Hazards: Upon combustion, hazardous decomposition products such as carbon

oxides and silicon oxides may be formed.[5] Vapors are heavier than air and may travel to a

source of ignition and flash back.[5]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[7]

Waste Disposal
All waste containing Vinyltriacetoxysilane must be treated as hazardous waste.

Collect all liquid and solid waste in clearly labeled, sealed containers.

Dispose of the waste through the institution's EHS department in accordance with all local,

state, and federal regulations.

Do not dispose of Vinyltriacetoxysilane down the drain.

Chemical Reactions and Mechanisms
Understanding the reactivity of Vinyltriacetoxysilane is key to its effective use and safe

handling.
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Hydrolysis
The most significant reaction of Vinyltriacetoxysilane is its hydrolysis in the presence of

water. The three acetoxy groups are sequentially replaced by hydroxyl groups, forming a

vinylsilanetriol and releasing three molecules of acetic acid. This reaction is the basis for its use

as a crosslinking agent in moisture-cured systems.[4]

Vinyltriacetoxysilane H₂C=CH-Si(OCOCH₃)₃

Vinylsilanetriol H₂C=CH-Si(OH)₃Hydrolysis

3 CH₃COOH Acetic Acid
3 H₂O Water

Click to download full resolution via product page

Caption: Hydrolysis of Vinyltriacetoxysilane.

Logical Workflows
Visualizing workflows can enhance safety and procedural clarity in the laboratory.

Standard Laboratory Handling Workflow
This diagram outlines the standard procedure for safely handling Vinyltriacetoxysilane in a

laboratory setting.
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Start: Prepare for Handling VTAS

Don Appropriate PPE
(Goggles, Face Shield, Lab Coat, Gloves)

Work in a Certified
Chemical Fume Hood

Establish Inert Atmosphere
(if required)

Transfer VTAS using
Dry, Compatible Equipment

Perform Experiment

Collect Waste in
Labeled, Sealed Container

Decontaminate Glassware
and Work Area

Remove and Dispose of
Contaminated PPE Properly

End of Procedure

Click to download full resolution via product page

Caption: Standard Laboratory Handling Workflow for VTAS.
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Emergency Response Workflow for a Spill
This diagram illustrates the logical steps to take in the event of a Vinyltriacetoxysilane spill.

Spill Occurs

Assess Spill Size
and Location

Small Spill in Fume Hood

Small

Large Spill or
Outside Fume Hood

Large

Alert Nearby Personnel Evacuate the Area

Contain with Inert Absorbent

Collect Absorbed Material
into Waste Container

Decontaminate Spill Area

End of Response

Notify EHS/
Emergency Response

Provide SDS to Responders

Professional Cleanup

Click to download full resolution via product page
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Caption: Emergency Response Workflow for a VTAS Spill.

Conclusion
Vinyltriacetoxysilane is a valuable chemical intermediate for researchers and scientists.

However, its hazardous properties, particularly its corrosivity and moisture sensitivity, demand

rigorous adherence to safety protocols. By understanding its physicochemical properties,

utilizing appropriate personal protective equipment, following established handling and storage

procedures, and being prepared for emergencies, professionals can safely and effectively

utilize this compound in their research and development endeavors. The absence of

comprehensive quantitative toxicity data underscores the importance of treating

Vinyltriacetoxysilane with a high degree of caution and minimizing all potential exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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